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Compound of Interest

Compound Name: 1-(2-Chloroethyl)pyrrolidine

Cat. No.: B1346828

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and disposal of 1-(2-
Chloroethyl)pyrrolidine hydrochloride (CAS No: 7250-67-1). Adherence to these protocols is
critical to ensure personnel safety and environmental protection.

Hazard Identification and Chemical Properties

1-(2-Chloroethyl)pyrrolidine hydrochloride is a chemical intermediate used in the synthesis of
various pharmaceutical compounds.[1][2] It is a white to beige crystalline powder that is
hygroscopic.[1][3] The compound is classified as hazardous, and it is crucial to understand its
properties for safe handling.

Table 1: Chemical and Physical Properties

Property Value

Molecular Formula C6H12CIN - HCI[4]

Molecular Weight 170.08 g/mol [4][5]

Appearance White to beige crystalline powder[1]

Storage Temperature Ambient temperatures, store under nitrogen[1]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[5]

Acute Toxicity, Oral 4
[6]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[7]
) ) o H315: Causes skin irritation[4]
Skin Corrosion/Irritation 2
[61[8]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[4][6][8]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[4][6][8]

Application Note: Safe Handling

o Ventilation: Always handle 1-(2-Chloroethyl)pyrrolidine hydrochloride in a well-ventilated
area.[7][8] Use of a chemical fume hood is strongly recommended to minimize inhalation
exposure.

o Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.[9]

Appropriate PPE must be worn at all times when handling this compound.

Table 3: Recommended Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/81668
https://www.fishersci.ie/store/msds?partNumber=11405886&countryCode=IE&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR0992.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1476298471_1-(2-ChloroEthyl)PyrrolidineHydroChloride-CASNO-7250-67-1-MSDS.pdf
https://www.fishersci.ie/store/msds?partNumber=11405886&countryCode=IE&language=en
https://www.echemi.com/sds/2-pyrrolidinoethyl-chloride-hydrochloride-pd1806141006.html
https://www.cdhfinechemical.com/images/product/msds/37_1476298471_1-(2-ChloroEthyl)PyrrolidineHydroChloride-CASNO-7250-67-1-MSDS.pdf
https://www.fishersci.ie/store/msds?partNumber=11405886&countryCode=IE&language=en
https://www.echemi.com/sds/2-pyrrolidinoethyl-chloride-hydrochloride-pd1806141006.html
https://www.cdhfinechemical.com/images/product/msds/37_1476298471_1-(2-ChloroEthyl)PyrrolidineHydroChloride-CASNO-7250-67-1-MSDS.pdf
https://www.fishersci.ie/store/msds?partNumber=11405886&countryCode=IE&language=en
https://www.echemi.com/sds/2-pyrrolidinoethyl-chloride-hydrochloride-pd1806141006.html
https://www.benchchem.com/product/b1346828?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR0992.pdf
https://www.echemi.com/sds/2-pyrrolidinoethyl-chloride-hydrochloride-pd1806141006.html
https://www.fishersci.com/store/msds?partNumber=AAB22236&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protection Type Specification

Safety glasses with side-shields conforming to

Eye/Face Protection
EN166 or NIOSH-approved goggles.[4][6][8]

Chemically resistant, impervious gloves (e.qg.,
Hand Protection nitrile rubber). Inspect gloves for integrity before
use.[4][8]

Lab coat, long-sleeved clothing. For larger
Skin and Body Protection quantities or risk of splashing, consider an

impervious apron or suit.[6][8]

For operations that may generate dust or
) ) aerosols, use a NIOSH/MSHA or European
Respiratory Protection ) ]
Standard EN 149 approved respirator with an

appropriate particulate filter.[6][8][9]

Avoid contact with skin, eyes, and clothing.[4][7]

Avoid the formation and inhalation of dust and aerosols.[4][8]

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[7]

Wash hands thoroughly with soap and water after handling and before breaks.[4][7]

Keep containers tightly closed when not in use.[7][8]

Protocol: Emergency Procedures

Table 4: First Aid Protocols
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[3][8][9][10]

Immediately wash off with soap and plenty of
_ water for at least 15 minutes. Remove
Skin Contact ) ) )
contaminated clothing and shoes. Seek medical

attention if irritation persists.[3][4][9][10]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.[3][4][9][10]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[3][4][6][9][10]

e Minor Spills:

o Evacuate personnel from the immediate area.

o

Wear appropriate PPE as outlined in Table 3.

[¢]

Avoid generating dust.[7]

[e]

Carefully sweep or vacuum up the spilled material and place it into a suitable, labeled, and
closed container for disposal.[4][7]

[¢]

Clean the spill area with a suitable decontaminating agent.
e Major Spills:

o Evacuate the area and move upwind of the spill.[7]
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o Alert the appropriate emergency response team.

o Only trained personnel with appropriate PPE and respiratory protection should attempt to
clean up the spill.

o Prevent the spilled material from entering drains or waterways.[4][7]
Protocol: Storage and Disposal
» Store in a cool, dry, and well-ventilated place.[4][8]

o Keep the container tightly closed to prevent moisture absorption as the material is
hygroscopic.[1][3]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

[9]
» Store in a locked cabinet or other secure area.[8]

Disposal of 1-(2-Chloroethyl)pyrrolidine hydrochloride and its contaminated packaging must
be handled as hazardous waste.

e Waste Chemical:
o Contact a licensed professional waste disposal service.[4]

o One approved method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

o Contaminated Packaging:

o Dispose of as unused product in accordance with federal, state, and local environmental
regulations.[4]

o Do not reuse empty containers.

Do not allow the chemical or its waste to enter drains, sewers, or waterways.[4][7]
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Caption: Workflow for the safe handling of 1-(2-Chloroethyl)pyrrolidine hydrochloride.
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Caption: Decision tree for the proper disposal of 1-(2-Chloroethyl)pyrrolidine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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